(E)-3-(2-((4-fluorobenzylidene)amino)phenyl)quinoxalin-2(1H)-one
Description
(E)-3-(2-((4-fluorobenzylidene)amino)phenyl)quinoxalin-2(1H)-one, also known as FBQ or 4-FBQ, is a quinoxaline derivative that has gained attention in recent years due to its potential therapeutic applications. This compound has been studied for its ability to target specific receptors in the body, providing a promising avenue for drug development. In
Scientific Research Applications
- Researchers have explored TTPA-based thin films for electrochromic applications, where reversible color changes occur upon electrochemical oxidation or reduction .
Electrochromic Materials
Supramolecular Chemistry
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (E)-3-(2-((4-fluorobenzylidene)amino)phenyl)quinoxalin-2(1H)-one involves the condensation of 4-fluorobenzaldehyde with 2-aminophenylquinoxaline to form (E)-2-((4-fluorobenzylidene)amino)phenylquinoxalin-3(2H)-one, which is then reacted with ammonium acetate to yield the final product.", "Starting Materials": [ "4-fluorobenzaldehyde", "2-aminophenylquinoxaline", "ammonium acetate" ], "Reaction": [ "Step 1: Condensation of 4-fluorobenzaldehyde with 2-aminophenylquinoxaline in the presence of a base such as potassium carbonate or sodium hydride to form (E)-2-((4-fluorobenzylidene)amino)phenylquinoxalin-3(2H)-one.", "Step 2: Reaction of (E)-2-((4-fluorobenzylidene)amino)phenylquinoxalin-3(2H)-one with ammonium acetate in the presence of a catalyst such as palladium on carbon to yield (E)-3-(2-((4-fluorobenzylidene)amino)phenyl)quinoxalin-2(1H)-one." ] } | |
CAS RN |
900135-36-6 |
Product Name |
(E)-3-(2-((4-fluorobenzylidene)amino)phenyl)quinoxalin-2(1H)-one |
Molecular Formula |
C21H14FN3O |
Molecular Weight |
343.361 |
IUPAC Name |
3-[2-[(4-fluorophenyl)methylideneamino]phenyl]-1H-quinoxalin-2-one |
InChI |
InChI=1S/C21H14FN3O/c22-15-11-9-14(10-12-15)13-23-17-6-2-1-5-16(17)20-21(26)25-19-8-4-3-7-18(19)24-20/h1-13H,(H,25,26) |
InChI Key |
LKTTUIAWCPUCMZ-YDZHTSKRSA-N |
SMILES |
C1=CC=C(C(=C1)C2=NC3=CC=CC=C3NC2=O)N=CC4=CC=C(C=C4)F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3Z)-3-{[(1,3-benzodioxol-5-ylmethyl)amino]methylene}-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide](/img/structure/B2646919.png)
![2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide](/img/structure/B2646920.png)
![N-(benzo[d]thiazol-2-yl)-2-((5-((2-(4-methoxyphenyl)acetamido)methyl)-4-(4-nitrophenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide](/img/structure/B2646922.png)
![3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{tricyclo[3.2.1.0^{2,4}]octan-3-yl}propanamide](/img/structure/B2646929.png)
![N-[4-[[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]methyl]phenyl]acetamide](/img/structure/B2646933.png)
![ethyl 5-((cyclohexanecarbonyl)oxy)-2-methyl-1-phenyl-1H-benzo[g]indole-3-carboxylate](/img/structure/B2646938.png)
